5-Ethyl-1,2,4-oxadiazol-3-amine

• IUPAC Name: 5-ethyl-1,2,4-oxadiazol-3-amine
• InChI: InChI=1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7)
• InChI Key: OMFADAFZDYXVOK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)N
• Molecular Formula: C4H7N3O
• Molecular Weight: 113.12 g/mol
• CAS RN: 171006-96-5

Description

5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound with the molecular formula C4H7N3O. It has a molecular weight of 113.12. It’s a type of oxadiazole, which is a class of heterocyclic aromatic organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including this compound, often involves the reaction of amidoximes with carboxylic acids or their derivatives. Another method involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. The InChI code for this compound is 1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7).

Scientific Research Applications

Synthesis and Characterization

5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound that has seen various synthetic approaches and characterizations in scientific research. For instance, a series of novel derivatives were synthesized starting from carbazole, leading to compounds with significant antibacterial, antifungal, and anticancer activities. These compounds were thoroughly characterized using UV, FT-IR, 1H-NMR, MS spectral studies, and elemental analysis (Sharma, Kumar, & Pathak, 2014). Another study focused on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties linked with 1,3,4-oxadiazole, which were then screened for antimicrobial, antilipase, and antiurease activities, showcasing the diverse biological potential of these compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer and Antimicrobial Activities

The potential of this compound derivatives in anticancer and antimicrobial applications has been extensively explored. A study synthesized a series of carbazole conjugates, evaluated them against human breast cancer cell lines, and found significant activity, highlighting the anticancer potential of these compounds (Verma, Awasthi, & Jain, 2022). Additionally, compounds synthesized from 5-(2-amino-3-pyridyl)-2-thioxo-3H-1,3,4-oxadiazole demonstrated antiproliferative activity against human tumor cell lines, further supporting the anticancer relevance of this compound derivatives (Liszkiewicz, Kowalska, Wietrzyk, & Opolski, 2003). The antimicrobial activities of new 1,2,4-triazole derivatives, synthesized from various ester ethoxycarbonylhydrazones and primary amines, were also explored, revealing good or moderate activities against test microorganisms, illustrating the broad spectrum of biological applications of these compounds (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Novel Synthetic Approaches

Research into this compound and its derivatives has also focused on novel synthetic approaches. One study developed a practical, chromatography-free synthesis of a 5-lipoxygenase inhibitor, involving asymmetric zincate addition and reductive amination, showcasing innovative methods in synthesizing oxadiazole derivatives (Gosselin et al., 2010). Another research avenue explored the ring-fission and C–C bond cleavage reactions with N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, revealing unique chemical behaviors and potential synthetic pathways (Jäger, Laggner, Mereiter, & Holzer, 2002).

Future Directions

Oxadiazoles, including 5-Ethyl-1,2,4-oxadiazol-3-amine, have shown potential in various fields such as medicinal chemistry and high-energy molecules. Therefore, future research could focus on exploring these potentials further.